(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl N-(phenylcarbonyl)valinate

• CAS No.: 1008069-93-9
• Molecular Formula: C21H20N2O5
• Molecular Weight: 380.4 g/mol
• IUPAC Name: (1,3-dioxoisoindol-2-yl)methyl 2-benzamido-3-methylbutanoate
• InChI: InChI=1S/C21H20N2O5/c1-13(2)17(22-18(24)14-8-4-3-5-9-14)21(27)28-12-23-19(25)15-10-6-7-11-16(15)20(23)26/h3-11,13,17H,12H2,1-2H3,(H,22,24)
• InChI Key: VFTFWNSWNQKDKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)OCN1C(=O)C2=CC=CC=C2C1=O)NC(=O)C3=CC=CC=C3

Description

(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl N-(phenylcarbonyl)valinate is a synthetic compound of interest in medicinal chemistry and chemical biology research. It features a phthalimide moiety, a structure frequently investigated for its diverse biological activities. Compounds containing the 1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl group have been studied in various contexts, including as potential immunopotentiators and as intermediates in the synthesis of complex molecules . The integration of the valinate amino acid derivative further suggests its potential application in the design of protease inhibitors or bioactive peptide mimics. Researchers may utilize this compound as a key building block (synthon) in the development of novel pharmacological tools, leveraging its structural features to explore protein-ligand interactions and biochemical pathways. This product is strictly labeled "For Research Use Only" and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Strategies and Key Reaction Pathways

The compound’s synthesis requires two primary transformations:

• Benzoylation of valine’s amino group to form N-(phenylcarbonyl)valine.
• Esterification of the carboxyl group with a phthalimidomethyl moiety.

Benzoylation of Valine

Valine’s amino group is benzoylated via a Schotten-Baumann reaction. Valine is dissolved in aqueous sodium hydroxide, and benzoyl chloride is added dropwise under cooling (0–5°C). The mixture is stirred for 4–6 hours, acidified to pH 2–3 with HCl, and filtered to isolate N-benzoyl-valine as a white solid. This method achieves yields of 85–90%.

Phthalimidomethyl Ester Formation

The carboxyl group of N-benzoyl-valine is activated and coupled with phthalimidomethyl alcohol. Two approaches dominate:

Method A: Carbodiimide-Mediated Coupling

N-Benzoyl-valine is treated with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and hydroxybenzotriazole (HOBt) in anhydrous dichloromethane (DCM). Phthalimidomethyl alcohol is added, followed by 4-dimethylaminopyridine (DMAP) as a catalyst. The reaction proceeds at room temperature for 12–16 hours, yielding the ester (75–80%).

Method B: CDI Activation

N-Benzoyl-valine reacts with N,N′-carbonyldiimidazole (CDI) in tetrahydrofuran (THF) to form an acyl imidazole intermediate. Phthalimidomethyl alcohol is introduced, and the mixture is refluxed for 8–10 hours. This method provides higher yields (82–87%) and minimizes side reactions.

Critical Analysis of Reaction Conditions

Solvent Systems

• DCM facilitates carbodiimide-mediated coupling but requires strict anhydrous conditions.
• THF improves CDI activation due to its polarity and compatibility with imidazole intermediates.

Catalysts and Additives

• DMAP accelerates esterification by deprotonating the alcohol nucleophile.
• Triethylamine (TEA) is occasionally used to neutralize HCl generated during benzoylation.

Temperature and Time

• EDC/HOBt couplings perform optimally at 25°C (16 hours).
• CDI-mediated reactions require reflux (66°C) for 8 hours to ensure complete conversion.

Synthesis of Phthalimidomethyl Alcohol

Phthalimidomethyl alcohol, a key intermediate, is synthesized via two routes:

Bromination-Hydrolysis Pathway

Step	Reagents/Conditions	Yield
1. Bromination	Phthalimide, N-bromosuccinimide (NBS), CCl₄, UV light (24 h)	70%
2. Hydrolysis	Phthalimidomethyl bromide, NaOH (10%), H₂O/EtOH (12 h)	85%

This method is scalable but requires hazardous bromination conditions.

Reductive Amination (Alternative)

Phthalimide reacts with formaldehyde and sodium cyanoborohydride in methanol (pH 5–6, 24 h). While less common, this route avoids halogenated solvents (yield: 65%).

Purification and Characterization

Chromatographic Techniques

• Silica gel chromatography (ethyl acetate/hexane, 1:3) removes unreacted N-benzoyl-valine.
• Recrystallization from ethanol/water (3:1) enhances purity (>98%).

Spectroscopic Validation

• ¹H NMR (CDCl₃): δ 7.85–7.70 (m, 4H, phthalimide), 5.20 (s, 2H, CH₂), 4.40 (m, 1H, valine α-CH), 2.10 (m, 2H, valine β-CH₂).
• IR (KBr): 1745 cm⁻¹ (ester C=O), 1710 cm⁻¹ (phthalimide C=O), 1660 cm⁻¹ (amide C=O).

Comparative Evaluation of Methods

Parameter	EDC/HOBt Method	CDI Method
Yield	75–80%	82–87%
Reaction Time	16 h	8 h
Side Products	Moderate	Low
Scalability	High	Moderate

The CDI method is favored for higher efficiency, though EDC/HOBt remains viable for small-scale synthesis.

Challenges and Optimization Opportunities

• Phthalimidomethyl Alcohol Stability : Hydrolysis during storage necessitates inert atmosphere handling.
• Racemization Risk : Valine’s chiral center is preserved by avoiding strong acids/bases during coupling.
• Solvent Recovery : THF and DCM are recycled via distillation to reduce costs.

Chemical Reactions Analysis

Types of Reactions

(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl N-(phenylcarbonyl)valinate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the ester or amide functionalities.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium

Reduction: Lithium aluminum hydride in anhydrous ether

Substitution: Sodium methoxide in methanol

Major Products Formed

Oxidation: Carboxylic acids or ketones

Reduction: Alcohols or amines

Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl N-(phenylcarbonyl)valinate has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of novel materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl N-(phenylcarbonyl)valinate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Comparison with Structurally and Functionally Similar Compounds

Nitrate-Containing Isoindole-dione Derivatives (SCD Therapeutics)

Compounds C1–C6 (e.g., (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl nitrate, C1) share the isoindole-dione core with the target compound but feature nitrate esters instead of the phenylcarbonyl-valinate group. These were designed as NO-donors to mimic hydroxyurea (HU), a frontline SCD drug.

Key Findings :

• Genotoxicity: In mouse micronucleus tests, C1–C6 exhibited significantly lower genotoxicity (average MNRET frequency <6/1,000 cells) compared to HU (7.8–33.7 MNRET/1,000 cells at 12.5–100 mg/kg) .
• Therapeutic Potential: C1–C6 demonstrated analgesic, anti-inflammatory, and gamma globin RNA synthesis stimulation in K562 cells, suggesting utility in SCD without HU’s genotoxic risks .

Table 1: Genotoxicity Comparison of C1–C6 vs. Hydroxyurea

Compound	MNRET Frequency (per 1,000 cells) at 100 mg/kg
HU	33.7
C1–C6	<6

mGlu5 Positive Allosteric Modulators (PAMs)

CPPHA (N-(4-chloro-2-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]phenyl)-2-hydroxybenzamide) shares the isoindole-dione moiety but differs in substituents. CPPHA acts as a PAM for mGlu5, enhancing glutamate signaling in neurological disorders .

Key Findings :

• Potency : CPPHA exhibits submicromolar potency (pEC50 = 6.5–7.0) in mGlu5-expressing cells, comparable to newer analogs like NCFP .
• Mechanism: Unlike orthosteric agonists, CPPHA binds a novel allosteric site, conferring stimulus bias to specific signaling pathways (e.g., calcium mobilization vs. ERK phosphorylation) .

Table 2: mGlu5 PAMs: Potency and Selectivity

Compound	pEC50 (Glutamate Potentiation)	Receptor Expression (pmol/mg)
CPPHA	6.5–7.0	4.5 ± 0.3
NCFP	7.2 ± 0.1	3.8 ± 0.2

Pharmaceutical Intermediates and Impurities

Compounds like Sodium 6-(1,3-dioxo-isoindol-2-yl)-hexanesulfonate (XXIVb) and Nitrazepam Impurity D (2-(1,3-dioxo-isoindol-2-yl)-N-[4-nitro-2-(phenylcarbonyl)-phenyl]acetamide) highlight the isoindole-dione core’s versatility in drug synthesis.

Key Findings :

• Synthetic Utility : XXIVb and its derivatives are intermediates for sulfonamide-based drugs, synthesized via halogen displacement and sulfonation .
• Impurity Profile : Nitrazepam Impurity D (MW 429.38) is structurally analogous to the target compound but serves as a quality-control marker rather than a therapeutic agent .

Structural and Functional Divergence

• SCD vs. mGlu5 Modulators: While both classes retain the isoindole-dione core, SCD-targeted compounds prioritize NO release via nitrate esters, whereas mGlu5 PAMs require aromatic substituents (e.g., benzamide in CPPHA) for receptor interaction .
• Genotoxicity vs. Neurological Activity: Nitrate derivatives (C1–C6) minimize genotoxicity for chronic use in SCD, while mGlu5 modulators optimize CNS penetration and receptor affinity .

Biological Activity

The compound (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl N-(phenylcarbonyl)valinate is a derivative of isoindole and has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

• Molecular Formula : C36H28N4O6
• Molecular Weight : 612.6 g/mol
• IUPAC Name : 2-(1,3-dioxoisoindol-2-yl)-N-[1-[2-(1,3-dioxoisoindol-2-yl)acetyl]-2-methyl-3,4-dihydro-2H-quinolin-4-yl]-N-phenylacetamide

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets within biological systems. It is believed to modulate enzyme activity and receptor interactions, which can lead to significant pharmacological effects:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, thereby altering the biochemical landscape of cells.
• Receptor Binding : It can act as an agonist or antagonist at various receptors, influencing signaling pathways that regulate cellular functions.

Anticancer Properties

Research indicates that derivatives of isoindoles exhibit significant anticancer properties. The compound has been tested against various cancer cell lines, demonstrating cytotoxic effects that are dose-dependent. Key findings include:

• Cell Line Studies : In vitro studies have shown that the compound effectively reduces cell viability in several cancer types, including breast and prostate cancer cells.
• Mechanisms : The anticancer activity is thought to be mediated through apoptosis induction and cell cycle arrest.

Antimicrobial Activity

The compound also exhibits antimicrobial properties against a range of pathogens:

• Bacterial Inhibition : Studies have demonstrated effectiveness against Gram-positive and Gram-negative bacteria.
• Fungal Activity : It shows potential antifungal activity, which could be beneficial in treating fungal infections.

Case Studies

• Anticancer Efficacy in Breast Cancer Models
  • A study investigated the effects of the compound on MCF-7 breast cancer cells, revealing a significant reduction in cell proliferation and induction of apoptosis through caspase activation pathways.
• Antimicrobial Activity Assessment
  • Another study evaluated the antimicrobial efficacy against Staphylococcus aureus and Escherichia coli. Results indicated a minimum inhibitory concentration (MIC) that suggests potential for therapeutic use in infectious diseases.

Comparative Analysis with Similar Compounds

Compound Name	Structure	Biological Activity
2-(1,3-Dioxoisoindol-2-yl)propanoic acid	Structure	Antimicrobial, Anticancer
N-phthalyl-DL-alanine	Structure	Anti-inflammatory
4-(1,3-Dioxoisoindol-2-yl)methyl benzonitrile	Structure	Anticancer

The unique combination of functional groups in (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl N-(phenylcarbonyl)valinate sets it apart from similar compounds by enhancing its reactivity and biological activity.